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Compound of Interest

Compound Name: Disperse Violet 33

Cat. No.: B1594587

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Violet 33 is a monoazo disperse dye, recognized for its applications in the textile
industry for dyeing polyester fibers. In the realm of scientific research, its hydrophobic nature
and fluorescent properties make it a candidate for specialized applications, including the
staining of lipid-rich structures and potentially as a fluorescent probe in various biological
assays. The preparation of accurate and stable stock solutions is a critical first step for
ensuring reproducibility and reliability in experimental outcomes. This document provides a
detailed protocol for the preparation, handling, and storage of Disperse Violet 33 stock
solutions tailored for a research laboratory environment.

Chemical Properties and Data

A comprehensive understanding of the physicochemical properties of Disperse Violet 33 is
essential for its proper handling and use. Key data are summarized in the table below.
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Property

Value

Reference

Chemical Name

2-[--INVALID-LINK--

aminolethyl acetate

C.l. Name Disperse Violet 33

CAS Number 12236-25-8 / 66882-16-4

Molecular Formula C22H23Ns06

Molecular Weight 453.45 g/mol

Appearance Sauce red t.o violet o
powder/grain

Solubility

In water Insoluble

In acetone Soluble

In ethanol Slightly Soluble

In Dimethyl Sulfoxide (DMSO) Soluble

Optimal pH Range (for dyeing) 5-7 [2][3]

Experimental Protocols
Safety Precautions

Before handling Disperse Violet 33, it is crucial to review the following safety guidelines. A full

Safety Data Sheet (SDS) from the supplier should be consulted.

o Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a

lab coat, nitrile gloves, and safety glasses with side shields.

e Handling: Handle the powdered dye in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of dust particles.[4] Avoid contact with skin and eyes.[4] After

handling, wash hands thoroughly.
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» Disposal: Dispose of Disperse Violet 33 waste and contaminated materials in accordance
with local, state, and federal regulations. Do not discard down the drain.

Preparation of a 10 mM Stock Solution in DMSO

This protocol outlines the preparation of a 10 mM stock solution of Disperse Violet 33 in
dimethyl sulfoxide (DMSQO), a common solvent for preparing stock solutions of hydrophobic
compounds for biological research.

Materials:

o Disperse Violet 33 powder

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

e Analytical balance

e Microcentrifuge tubes or amber glass vials

» Vortex mixer

o Pipettors and sterile, filtered pipette tips

Procedure:

o Calculate the required mass of Disperse Violet 33:

o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 453.45 g/mol = 4.53 mg

e Weighing the dye:

o In a chemical fume hood, carefully weigh out 4.53 mg of Disperse Violet 33 powder using
an analytical balance. To minimize static and handling of small powder quantities, it is
advisable to weigh a larger amount (e.g., 10 mg) and dissolve it in a proportionally larger
volume of DMSO.
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¢ Dissolution:

o Transfer the weighed Disperse Violet 33 powder into an appropriate container (e.g., a 2
mL microcentrifuge tube or a small amber glass vial).

o Add the calculated volume of DMSO (e.g., 1 mL for 4.53 mg).

o Cap the container tightly and vortex thoroughly for at least 2 minutes to ensure complete
dissolution.[5] Gentle warming in a 37°C water bath may aid dissolution if necessary.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-
50 uL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which
can degrade the compound.[5]

o Store the aliquots at -20°C, protected from light. When stored properly, the stock solution
should be stable for several months.
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Caption: Workflow for preparing Disperse Violet 33 stock and working solutions.
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Safety Protocol for Handling Disperse Violet 33

Lab Coat Nitrile Gloves Safety Goggles

Handling Rrocedures

Work in Fume Hood

Avoid Dust Inhalation

Avoid Skin/Eye Contact

Wash Hands After Use

Waste Disposal

Follow Local Regulations

Do Not Pour Down Drain

Click to download full resolution via product page

Caption: Key safety considerations for handling Disperse Violet 33 powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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